1-(4-Bromo-2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• Molecular Formula: C8H5BrFN3O
• Molecular Weight: 258.05 g/mol
• IUPAC Name: 2-(4-bromo-2-fluorophenyl)-4H-1,2,4-triazol-3-one
• InChI: InChI=1S/C8H5BrFN3O/c9-5-1-2-7(6(10)3-5)13-8(14)11-4-12-13/h1-4H,(H,11,12,14)
• InChI Key: MNAYZKHAZVWACX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)F)N2C(=O)NC=N2

Description

1-(4-Bromo-2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a chemical compound of significant interest in medicinal and agrochemical research. As a derivative of the 1,2,4-triazole heterocycle, this compound is part of a class known for a wide spectrum of biological activities . The 1,2,4-triazole nucleus is a privileged scaffold in drug discovery, with documented applications as antibacterial, antifungal, antitubercular, anticancer, anti-inflammatory, and anticonvulsant agents . The specific substitution pattern featuring a 4-bromo-2-fluorophenyl group is common in the development of pharmacologically active molecules and is expected to contribute to the compound's electronic properties and binding affinity in biological systems. Researchers can utilize this compound as a key synthetic intermediate for constructing more complex molecular architectures or as a core scaffold for bioactivity screening in various therapeutic areas. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses. The buyer assumes responsibility to confirm product identity and purity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Bromo-2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 4-bromo-2-fluoroaniline with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then cyclized using a suitable reagent such as triethyl orthoformate to yield the desired triazole compound.

Industrial Production Methods

In an industrial setting, the production of 1-(4-Bromo-2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

1-(4-Bromo-2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one can undergo various chemical reactions, including:

Substitution Reactions: The bromo and fluoro substituents on the phenyl ring can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The triazole ring can be oxidized or reduced under specific conditions, leading to different derivatives.

Cyclization: The compound can undergo further cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium carbonate in polar solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can yield various substituted triazoles, while oxidation and reduction can lead to different oxidation states of the triazole ring.

Scientific Research Applications

1-(4-Bromo-2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its efficacy in treating certain medical conditions.

Industry: It is used in the development of new materials and as a precursor in the synthesis of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 1-(4-Bromo-2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one involves its interaction with specific molecular targets. The triazole ring can interact with enzymes and receptors, potentially inhibiting their activity. The bromo and fluoro substituents can enhance the compound’s binding affinity and selectivity towards these targets. The exact pathways and molecular interactions depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Variations

Triazolone derivatives differ primarily in substituents on the phenyl ring or modifications to the triazolone core. Below is a comparative analysis:

Compound	Substituents	Key Features
1-(4-Bromo-2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one	4-Br, 2-F on phenyl	Strong EWGs enhance acidity (lower pKa) and influence bioactivity .
3-Methyl-4-(5-methyl-2-furylmethylenamino)-4,5-dihydro-1H-1,2,4-triazol-5-one	5-Methylfuryl substituent	Electron-donating furyl group increases electron density, reducing acidity .
1-(Morpholin-4-yl-methyl)-3-ethyl-4-(4-hydroxybenzylidenamino)-4,5-dihydro-1H-1,2,4-triazol-5-one	Morpholine and hydroxybenzylidene	Morpholine enhances solubility; hydroxy group confers antioxidant activity .
4-(3-Ethoxy-4-hydroxybenzylidenamino)-4,5-dihydro-1H-1,2,4-triazol-5-one	3-Ethoxy-4-hydroxybenzylidene	Hydroxy and ethoxy groups improve metal-chelating antioxidant capacity .

Physicochemical Properties

• Acidity (pKa): The target compound’s pKa is lower (~9.5 in acetonitrile) compared to derivatives with electron-donating groups (e.g., 4-hydroxybenzylidenamino derivatives, pKa ~11.2) due to EWGs stabilizing the deprotonated form . Methyl or ethyl substituents on the triazolone ring increase basicity (higher pKa) .
• Morpholine-containing derivatives exhibit higher solubility in polar solvents .

Spectroscopic and Computational Data

• NMR Shifts:
  • The bromo-fluoro derivative’s ¹H NMR shows deshielded aromatic protons (δ 7.8–8.2 ppm) due to EWGs, contrasting with shielded protons in methylfuryl derivatives (δ 6.5–7.0 ppm) .
  • GIAO calculations accurately predict ¹³C shifts for the triazolone ring (Δδ < 0.5 ppm vs. experimental) .

Biological Activity

1-(4-Bromo-2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. Its unique structure, characterized by the presence of a triazole ring and halogen substituents, suggests possible applications in various therapeutic areas including anti-cancer and anti-microbial activities.

• Molecular Formula : C₈H₅BrFN₃O
• Molecular Weight : 258.05 g/mol
• CAS Number : 1632497-62-1

Biological Activity Overview

Research indicates that compounds containing triazole moieties exhibit a wide range of biological activities. The presence of halogen atoms such as bromine and fluorine can significantly influence these activities.

Anticancer Activity

A study highlighted the potential anticancer properties of triazole derivatives. The compound was evaluated against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The results showed that the compound exhibited promising cytotoxic effects with IC₅₀ values indicating effective inhibition of cell proliferation:

Cell Line	IC₅₀ Value (µM)	Reference
MCF-7	15.63
A549	12.34

The mechanism of action appears to involve the activation of apoptotic pathways, as evidenced by increased expression of pro-apoptotic proteins like p53 and caspase-3 cleavage in treated cells.

Antimicrobial Activity

In addition to anticancer effects, the compound has shown antimicrobial properties. Studies have reported that similar triazole derivatives demonstrate significant activity against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Staphylococcus aureus	32
Escherichia coli	16

These findings suggest that the compound may serve as a lead structure for developing new antimicrobial agents.

Structure-Activity Relationship (SAR)

The biological activity of 1-(4-Bromo-2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one is significantly influenced by its structural components. SAR studies indicate that:

• Bromine and Fluorine Substituents : These halogens enhance lipophilicity and bioavailability, which are crucial for cellular uptake.
• Triazole Ring : Essential for biological activity; modifications to this ring can lead to varying degrees of potency against different biological targets.

Case Study 1: Anticancer Screening

In a recent screening study involving various triazole derivatives, 1-(4-Bromo-2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one was found to outperform several known anticancer agents in terms of cytotoxicity against MCF-7 cells. The study utilized flow cytometry to assess apoptosis rates and confirmed significant increases in early apoptotic cells post-treatment.

Case Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial efficacy of this compound against resistant bacterial strains. The results indicated that it could inhibit growth at lower concentrations compared to traditional antibiotics, suggesting its potential as a novel therapeutic option in treating resistant infections.

Q & A

Q. What are the optimal synthetic routes for 1-(4-bromo-2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one?

The synthesis typically involves cyclization of amidines or hydrazine derivatives with carbonyl-containing precursors. A multi-step approach includes:

• Step 1 : Reaction of substituted phenylhydrazines with carboxylic acids or esters to form intermediates.
• Step 2 : Cyclization under controlled conditions (e.g., refluxing in ethanol with catalytic acid) to yield the triazolone core.
• Purification : Recrystallization or column chromatography to isolate the product (common in triazolone syntheses) . Key parameters: Temperature (80–120°C), solvent polarity, and stoichiometric ratios to minimize by-products.

Q. How can structural characterization of this compound be performed effectively?

• X-ray crystallography : Resolve crystal packing and confirm stereochemistry (using SHELX programs for refinement) .
• Spectroscopy :

• ¹H/¹³C NMR : Assign peaks using computational methods (e.g., GIAO with B3LYP/6-311G(d,p)) to correlate experimental and theoretical shifts .
• IR : Identify carbonyl (C=O, ~1700 cm⁻¹) and N-H stretches (~3200 cm⁻¹) .
  • Mass spectrometry : Confirm molecular weight and fragmentation patterns .

Q. What are the acidic properties of the triazolone N-H proton?

The N-H proton exhibits weak acidity (pKa ~10–12 in non-aqueous media) due to resonance stabilization of the conjugate base. Acidity is solvent-dependent:

• Potentiometric titration in isopropyl alcohol or acetonitrile with tetrabutylammonium hydroxide (TBAH) is standard .
• Computational validation via HOMO-LUMO energy gaps and Mulliken charges can predict acidity trends .

Advanced Research Questions

Q. How can computational modeling resolve contradictions in experimental acidity data?

Discrepancies in pKa values (e.g., solvent effects or substituent influences) can be addressed by:

• DFT calculations : Compare B3LYP/6-311G(d,p) and HF/6-31G(d) methods to evaluate electron delocalization and charge distribution .
• Solvent modeling : Use implicit solvation models (e.g., PCM) to simulate non-aqueous environments and correlate with titration results .

Q. What strategies optimize the compound’s reactivity in coupling reactions?

• Substituent effects : Electron-withdrawing groups (e.g., Br, F) enhance electrophilicity at the triazolone ring, facilitating nucleophilic substitution or cross-coupling (e.g., Suzuki-Miyaura) .
• Catalytic systems : Palladium catalysts (e.g., Pd(PPh₃)₄) in anhydrous DMF at 80–100°C improve yields of aryl-coupled derivatives .
• Kinetic monitoring : Use in situ IR or HPLC to track reaction progress and optimize conditions .

Q. How do structural modifications impact biological activity?

• Antimicrobial studies : Introduce alkyl/aryl groups at the 3-position to enhance lipophilicity and membrane penetration. Compare MIC values against Gram-positive/negative strains .
• Enzyme inhibition : Perform molecular docking (e.g., AutoDock Vina) to assess interactions with target enzymes (e.g., cytochrome P450) .
• SAR tables : Correlate substituents (e.g., bromo vs. fluoro) with bioactivity trends .

Methodological Notes

• Contradiction resolution : When NMR data conflicts (e.g., shift assignments), use relayed COSY or NOESY to confirm proximity of protons .
• Crystallography : For twinned crystals, apply SHELXL’s TWIN/BASF commands to refine structures .
• Bioactivity assays : Include positive controls (e.g., ciprofloxacin for antimicrobial tests) to validate experimental setups .